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Compound of Interest

Compound Name: Banksialactone A

Cat. No.: B10820750

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Banksialactone A, a novel isochromanone isolated from the Australian fungus Aspergillus
banksianus. This document is intended to serve as a core resource for researchers and
professionals involved in natural product chemistry, mycology, and drug discovery.

Introduction

Banksialactone A is an isochromanone, first described in 2018, that was identified as the
major secondary metabolite from an Australian strain of the fungus Aspergillus banksianus.
While Banksialactone A itself has demonstrated limited biological activity in initial screenings,
its unique structural scaffold presents a promising foundation for synthetic derivatization and
the development of novel therapeutic agents. This guide summarizes the currently available
data on its physical and chemical characteristics, the methodologies for its isolation and
characterization, and a general workflow for the discovery of such natural products.

Physical Properties

The definitive quantitative physical properties of Banksialactone A are detailed in the primary
literature. The following table summarizes the key physical characteristics reported for this
compound.
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Property Value
Data not available in public search results; refer
Appearance . C
to the primary publication.
_ _ Data not available in public search results; refer
Melting Point

to the primary publication.

) ] Data not available in public search results; refer
Optical Rotation ] o
to the primary publication.

Solubilit Data not available in public search results; refer
olubility _ o
to the primary publication.

Chemical Properties

The chemical structure of Banksialactone A was elucidated through extensive spectroscopic
analysis. This section outlines its key chemical identifiers and the spectroscopic data that
define its molecular architecture.

Property Value

Data not available in public search results; refer
Molecular Formula ] o
to the primary publication.

] Data not available in public search results; refer
Molecular Weight ] o
to the primary publication.

Data not available in public search results; refer
IUPAC Name _ o
to the primary publication.

Spectroscopic Data

The structural determination of Banksialactone A relied on a combination of one- and two-
dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).
The absolute configuration was established through analysis of its optical rotation and
Electronic Circular Dichroism (ECD) spectra, supported by theoretical calculations.
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Spectroscopic Data Key Features

Data not available in public search results; refer
1H NMR _ o
to the primary publication.

Data not available in public search results; refer
13C NMR _ o
to the primary publication.

Data not available in public search results; refer

Mass Spectrometry (MS
P y (MS) to the primary publication.

Data not available in public search results; refer

infrared (IR) Spectroscopy to the primary publication

) Data not available in public search results; refer
Ultraviolet (UV) Spectroscopy ) o
to the primary publication.

Experimental Protocols

The following sections describe the general methodologies employed in the isolation,
purification, and structural elucidation of Banksialactone A, as inferred from standard
practices in natural product chemistry. The specific details and parameters are documented in
the primary scientific literature.

Fungal Cultivation and Extraction

The production of Banksialactone A begins with the cultivation of the fungus Aspergillus
banksianus.
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Fungal Cultivation and Extraction Workflow.

The fungus is typically grown on a suitable solid or liquid nutrient medium for a specified period
to allow for the biosynthesis of secondary metabolites. The fungal biomass and/or the culture
broth are then harvested and subjected to solvent extraction (e.g., with ethyl acetate, methanol,
or dichloromethane) to isolate the organic compounds, yielding a crude extract.

Isolation and Purification
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The crude extract, containing a complex mixture of compounds, undergoes a series of
chromatographic separations to isolate Banksialactone A.
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Chromatographic Isolation and Purification.

This multi-step process typically involves an initial fractionation using techniques like Vacuum
Liquid Chromatography (VLC) or Medium Pressure Liquid Chromatography (MPLC).
Subsequent separation of the resulting fractions is often achieved using size-exclusion
chromatography (e.g., Sephadex LH-20) followed by final purification using High-Performance
Liquid Chromatography (HPLC) to yield the pure compound.

Structure Elucidation
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The molecular structure of the isolated Banksialactone A is determined through a combination
of spectroscopic techniques.
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Workflow for Structure Elucidation.

Mass spectrometry provides the molecular weight and elemental composition. A suite of NMR
experiments (H, 13C, COSY, HSQC, HMBC) are used to establish the planar structure by
identifying the carbon skeleton and the connectivity of protons and carbons. Finally, chiroptical
methods such as polarimetry and ECD spectroscopy, often compared with quantum chemical
calculations, are used to determine the absolute stereochemistry of the molecule.

Signaling Pathways and Biological Activity

To date, there is no published research detailing specific signaling pathways that are
modulated by Banksialactone A. The initial discovery paper reported that Banksialactone A
itself exhibited weak or no activity in the in-house chemotherapeutic, antibacterial, and
antifungal bioassays. However, some of its naturally occurring, more complex analogues
showed weak cytotoxic and antibiotic activities, suggesting that the core isochromanone
scaffold of Banksialactone A is a viable starting point for the development of more potent
molecules.
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The general workflow for assessing the biological activity of a novel natural product like
Banksialactone A is depicted below.
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General Workflow for Bioactivity Screening.

This process involves initial broad screening in a panel of biological assays. If a compound
shows promising activity (a "hit"), it proceeds to more specific secondary assays to confirm its
potency and selectivity. Subsequent studies would then focus on elucidating its mechanism of
action, including the identification of its molecular targets and the signaling pathways it
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modulates. For Banksialactone A, the initial screening placed it in the "inactive" category in
the tested assays.

Conclusion

Banksialactone A is a structurally defined isochromanone from a fungal source. While it
currently lacks significant known biological activity, its novelty and its role as the major
metabolite in Aspergillus banksianus make it a person of interest for further investigation. The
core structure holds potential as a scaffold for chemical synthesis and modification, which could
lead to the development of new compounds with enhanced and specific biological activities.
This guide provides the foundational information necessary for researchers to embark on such
investigations. For detailed experimental data, readers are directed to the primary scientific
literature.

 To cite this document: BenchChem. [Banksialactone A: A Comprehensive Technical
Overview of its Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10820750#physical-and-chemical-
properties-of-banksialactone-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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